Cas no 721406-27-5 (3-(4-Fluorobenzenesulfonamido)-4-Methylbenzoic Acid)

• Product Name: 3-(4-Fluorobenzenesulfonamido)-4-Methylbenzoic Acid
• CAS No: 721406-27-5
• MF: C₁₄H₁₂FNO₄S
• MW: 309.312786102295
• CID: 3094928
• Update Time: 2025-06-08

3-(4-Fluorobenzenesulfonamido)-4-Methylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Fluoro-benzenesulfonylamino)-4-methyl-benzoic acid
• 3-(4-Fluorobenzenesulfonamido)-4-Methylbenzoic Acid

• Inchi： 1S/C14H12FNO4S/c1-9-2-3-10(14(17)18)8-13(9)16-21(19,20)12-6-4-11(15)5-7-12/h2-8,16H,1H3,(H,17,18)
• InChI Key： WBGLGLQACUHDSW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(NC1C=C(C(=O)O)C=CC=1C)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 3-(4-Fluorobenzenesulfonamido)-4-Methylbenzoic Acid

Comprehensive Overview of 3-(4-Fluorobenzenesulfonamido)-4-Methylbenzoic Acid (CAS No. 721406-27-5)

3-(4-Fluorobenzenesulfonamido)-4-Methylbenzoic Acid (CAS No. 721406-27-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its sulfonamide and benzoic acid functional groups, is widely studied for its potential applications in drug development and molecular biology. The presence of a fluorine atom in its structure enhances its metabolic stability, making it a valuable candidate for medicinal chemistry.

In recent years, the demand for fluorinated compounds like 3-(4-Fluorobenzenesulfonamido)-4-Methylbenzoic Acid has surged due to their unique properties. Researchers are particularly interested in its role as a building block for designing novel therapeutics. The compound's sulfonamide moiety is known for its ability to interact with biological targets, such as enzymes and receptors, which is why it is frequently explored in the context of anti-inflammatory and antibacterial agents. This aligns with the growing trend of developing targeted therapies for complex diseases.

One of the most frequently asked questions about CAS No. 721406-27-5 revolves around its synthesis and purification methods. Advanced techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to ensure the compound's purity and structural integrity. These methods are critical for researchers who rely on high-quality intermediates for their experiments. Additionally, the compound's solubility and stability under various conditions are key considerations for its practical use.

The pharmaceutical industry is increasingly focusing on personalized medicine, and compounds like 3-(4-Fluorobenzenesulfonamido)-4-Methylbenzoic Acid play a pivotal role in this paradigm. Its structural features make it a promising candidate for drug repurposing studies, where existing molecules are evaluated for new therapeutic applications. This approach is cost-effective and accelerates the drug discovery process, addressing the urgent need for innovative treatments in areas such as oncology and neurodegenerative diseases.

Another area of interest is the compound's potential in bioconjugation and proteomics. The benzoic acid group allows for easy modification, enabling the attachment of other functional groups or biomarkers. This versatility is particularly valuable in diagnostic imaging and targeted drug delivery systems, which are hot topics in modern biomedical research. As such, CAS No. 721406-27-5 is often cited in patents and academic papers exploring these cutting-edge applications.

Environmental and green chemistry considerations are also relevant when discussing 3-(4-Fluorobenzenesulfonamido)-4-Methylbenzoic Acid. Researchers are investigating eco-friendly synthesis routes to minimize waste and reduce the use of hazardous reagents. This aligns with the global push toward sustainable chemistry practices, which aim to balance scientific progress with environmental responsibility. The compound's biodegradability and toxicity profile are additional factors being evaluated to ensure its safe use in various applications.

In summary, 3-(4-Fluorobenzenesulfonamido)-4-Methylbenzoic Acid (CAS No. 721406-27-5) is a multifaceted compound with broad relevance in pharmaceutical and biochemical research. Its unique structural attributes, combined with its potential in drug discovery, bioconjugation, and sustainable chemistry, make it a subject of ongoing scientific exploration. As the demand for innovative and targeted therapies grows, this compound is poised to remain a key player in advancing medical and technological breakthroughs.